Cas no 1805309-97-0 (6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine)

• Product Name: 6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine
• CAS No: 1805309-97-0
• MF: C₆H₄F₃NO₄
• MW: 211.095472335815
• CID: 4919035
• Update Time: 2025-08-05

6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine

• Inchi： 1S/C6H4F3NO4/c7-6(8,9)14-3-1-2(11)4(12)5(13)10-3/h1,12H,(H2,10,11,13)
• InChI Key： AIPKADHXJMQEOV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(N1)=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 0.8
• Topological Polar Surface Area: 78.8

Additional information on 6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine

Professional Introduction to Compound with CAS No. 1805309-97-0 and Product Name: 6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine

The compound with CAS No. 1805309-97-0 and the product name 6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethoxy and hydroxyl substituents on a pyridine backbone, has garnered considerable attention due to its unique structural properties and potential biological activities. The presence of multiple hydroxyl groups and a fluorinated aromatic moiety makes it a versatile scaffold for further derivatization and exploration in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating fluorine atoms. Fluorine substitution can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing their metabolic stability, lipophilicity, and binding affinity to biological targets. The 6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine structure exemplifies this trend, offering a promising platform for designing next-generation therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The hydroxyl groups provide numerous opportunities for further functionalization via esterification, etherification, or glycosylation reactions. These modifications can be tailored to target specific biological pathways or enhance drug delivery systems. For instance, recent studies have highlighted the role of pyridine derivatives in modulating enzyme activity and receptor interactions, making them valuable candidates for treating a wide range of diseases.

Recent research has also explored the antimicrobial properties of 6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine and its derivatives. The combination of hydroxyl and trifluoromethoxy groups can disrupt bacterial cell membranes or inhibit key metabolic pathways, offering a novel approach to combat antibiotic-resistant strains. Preliminary in vitro studies have demonstrated promising results in reducing bacterial growth across multiple species, suggesting that this compound could be a key component in developing new antibiotics or antimicrobial agents.

The compound's structural features also make it an attractive candidate for use in anticancer therapies. Pyridine derivatives have been shown to interfere with cancer cell proliferation by inhibiting key signaling pathways such as MAPK and PI3K/Akt. The electron-withdrawing nature of the trifluoromethoxy group can enhance binding affinity to target proteins, while the hydroxyl groups allow for further modifications that optimize solubility and bioavailability. Several ongoing clinical trials are investigating similar compounds for their potential in treating various forms of cancer.

Beyond its therapeutic applications, 6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine has shown promise in agricultural research as well. Its structural motifs are found in natural products that exhibit herbicidal or fungicidal properties. By synthesizing analogs of this compound, researchers aim to develop environmentally friendly alternatives to traditional pesticides that are both effective and sustainable.

The synthesis of 6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethoxy group efficiently while maintaining high yields. The hydroxyl groups are typically introduced through nucleophilic substitution or oxidation reactions, ensuring regioselectivity and minimizing unwanted side products.

The compound's stability under various conditions is another critical factor in its utility as a pharmaceutical intermediate. Studies have demonstrated that 6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine remains stable under ambient temperatures but may degrade when exposed to strong acids or bases. This information is crucial for formulating stable drug candidates that can withstand storage and transportation challenges without losing efficacy.

In conclusion,6-(Trifluoromethoxy)-2,3,4-trihydroxypyridine (CAS No. 1805309-97-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse functionalization strategies, making it a valuable building block for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound and its derivatives across multiple sectors including medicine agriculture enhancing our understanding its importance future scientific advancements.